Cas no 220651-94-5 (Ruplizumab)

• Product Name: Ruplizumab
• CAS No: 220651-94-5
• CID: 271003
• Update Time: 2025-10-19

Ruplizumab Chemical and Physical Properties

Names and Identifiers

• Immunoglobulin G1,(anti-human CD40 ligand) (human-mouse monoclonal 5c8 g1-chain), disulfide withhuman-mouse monoclonal 5c8 k-chain, dimer
• Immunoglobulin G1,(anti-human CD40 ligand) (human-mouse monoclonal 5c8 g1-chain), disulfide withhuman-mouse monoclonal 5c8 k-
• BG9588
• hu5c8
• Ruplizumab
• Immunoglobulin G1, (anti-human cd40 ligand)(human-mouse monoclonal 5C8 gamma1-chain), disulfide with human-mouse monoclonal 5C8 kappa-chain, dimer
• Research Grade Ruplizumab (DHD85403)

Additional information on Ruplizumab

Ruplizumab (CAS No. 220651-94-5): A Promising Therapeutic Agent in Autoimmune Diseases

Ruplizumab (CAS No. 220651-94-5) is a monoclonal antibody that has garnered significant attention in the field of autoimmune diseases due to its unique mechanism of action and promising clinical outcomes. This compound, also known as CD40L-IgG1, targets the CD40 ligand (CD40L), a key mediator in the immune response pathway. By blocking the interaction between CD40L and its receptor CD40, Ruplizumab aims to modulate the immune system and reduce inflammation, making it a potential therapeutic option for conditions such as systemic lupus erythematosus (SLE) and rheumatoid arthritis (RA).

The development of Ruplizumab has been driven by extensive preclinical and clinical research. Preclinical studies have demonstrated that this antibody effectively inhibits T-cell activation and B-cell differentiation, leading to a reduction in the production of autoantibodies and pro-inflammatory cytokines. These findings have been corroborated by early-phase clinical trials, which have shown that Ruplizumab can significantly improve disease activity scores and reduce the need for concomitant immunosuppressive therapies.

One of the key advantages of Ruplizumab is its high specificity and affinity for CD40L. This specificity minimizes off-target effects, thereby reducing the risk of adverse events commonly associated with broader immunosuppressive agents. In a phase II trial involving patients with SLE, Ruplizumab was well-tolerated, with no serious safety concerns reported. The most common adverse events were mild to moderate and included injection site reactions, headache, and fatigue.

The potential applications of Ruplizumab extend beyond SLE and RA. Recent studies have explored its efficacy in other autoimmune conditions such as multiple sclerosis (MS) and inflammatory bowel disease (IBD). In a pilot study involving patients with relapsing-remitting MS, Ruplizumab was shown to reduce the number of gadolinium-enhancing lesions on MRI scans, suggesting a potential role in modulating disease progression.

The mechanism of action of Ruplizumab is rooted in its ability to disrupt the CD40-CD40L signaling pathway. CD40L is expressed on activated T-cells and plays a crucial role in T-cell-dependent B-cell activation and plasma cell differentiation. By blocking this interaction, Ruplizumab can prevent the formation of germinal centers, where autoantibody-producing B-cells are generated. This targeted approach offers a more precise and effective means of controlling autoimmune responses compared to traditional broad-spectrum immunosuppressants.

Clinical trials have also highlighted the potential for personalized medicine with Ruplizumab. Biomarker studies have identified specific patient subgroups that may benefit most from this therapy. For example, patients with high levels of circulating autoantibodies or elevated expression of CD40L on T-cells are more likely to respond positively to Ruplizumab treatment. This personalized approach can optimize treatment outcomes and minimize unnecessary exposure to side effects.

In addition to its therapeutic benefits, Ruplizumab has shown promise in improving quality of life for patients with autoimmune diseases. Chronic inflammation associated with these conditions can lead to significant physical and emotional burden. By effectively managing disease activity, Ruplizumab can help patients achieve better functional outcomes and improved well-being.

The future of Ruplizumab looks promising as ongoing research continues to uncover new insights into its mechanisms of action and potential applications. Phase III trials are currently underway to further evaluate its efficacy and safety in larger patient populations. These trials will provide critical data needed for regulatory approval and widespread clinical use.

In conclusion, Ruplizumab (CAS No. 220651-94-5) represents a significant advancement in the treatment of autoimmune diseases. Its targeted approach to modulating the immune system offers a safer and more effective alternative to traditional therapies. As research progresses, it is likely that Ruplizumab will play an increasingly important role in the management of these complex conditions.